4-Cyclopropoxy-5-formylnicotinonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Cyclopropoxy-5-formylnicotinonitrile is a nicotinonitrile derivative featuring a cyclopropoxy substituent at the 4-position and a formyl group at the 5-position of the pyridine ring. Nicotinonitrile derivatives are widely studied in medicinal and agrochemical research due to their versatility as intermediates in synthesizing heterocyclic compounds. The cyclopropoxy group introduces steric and electronic effects that may influence reactivity and binding properties, while the formyl group provides a reactive site for further functionalization.
Properties
Molecular Formula |
C10H8N2O2 |
|---|---|
Molecular Weight |
188.18 g/mol |
IUPAC Name |
4-cyclopropyloxy-5-formylpyridine-3-carbonitrile |
InChI |
InChI=1S/C10H8N2O2/c11-3-7-4-12-5-8(6-13)10(7)14-9-1-2-9/h4-6,9H,1-2H2 |
InChI Key |
VIGQQJNKCCYTSU-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=NC=C2C=O)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-5-formylnicotinonitrile typically involves the introduction of the cyclopropoxy and formyl groups onto the nicotinonitrile core. One common method involves the reaction of 4-cyclopropoxynicotinonitrile with a formylating agent under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-5-formylnicotinonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-5-formylnicotinonitrile can undergo various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride or catalytic hydrogenation.
Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.
Reduction: Lithium aluminum hydride, catalytic hydrogenation with palladium on carbon.
Substitution: Nucleophiles such as amines, thiols, or alcohols under basic or acidic conditions.
Major Products Formed
Oxidation: 4-Cyclopropoxy-5-carboxynicotinonitrile.
Reduction: 4-Cyclopropoxy-5-formylaminonicotinonitrile.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-Cyclopropoxy-5-formylnicotinonitrile has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-5-formylnicotinonitrile involves its interaction with specific molecular targets. The formyl group can participate in various biochemical reactions, including enzyme inhibition and receptor binding. The cyclopropoxy group may influence the compound’s overall stability and reactivity, affecting its interaction with biological systems.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following comparison focuses on structurally related nitrile-containing compounds, leveraging available evidence to highlight key differences in applications, properties, and hazards.
Table 1: Comparative Analysis of Nitrile Derivatives
Structural and Functional Differences
Substituent Effects: 4-Cyclopropoxy-5-formylnicotinonitrile: The cyclopropoxy group may enhance metabolic stability in drug candidates, while the formyl group enables conjugation or cyclization reactions. C4-FN: Fully fluorinated structure (i-C4F7N) grants exceptional thermal stability and dielectric properties, making it suitable as a sustainable alternative to SF6 in high-voltage equipment .
6-Amino-5-nitropicolinonitrile: Listed in safety data sheets as a hazardous substance requiring strict handling protocols, suggesting its use in exploratory organic synthesis .
Hazard Profiles: C4-FN: Classified as low-toxicity under standard handling conditions, though decomposition products (e.g., HF) require monitoring . 6-Amino-5-nitropicolinonitrile: Direct exposure risks include respiratory irritation, necessitating immediate medical intervention if inhaled .
Research Findings
- C4-FN : Demonstrated a dielectric strength 2× higher than SF6 in gas mixtures, with a breakdown voltage of 134 kV/cm at 0.1 MPa .
- 6-Amino-5-nitropicolinonitrile: No performance data are available, but its hazard profile aligns with nitrile compounds containing nitro groups, which are often mutagenic .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
